GR148672X

• Molecular Formula: C15H11F3N2O2S
• Molecular Weight: 340.3 g/mol
• InChI: InChI=1S/C15H11F3N2O2S/c1-9-4-2-5-10(8-9)19-20-12(14(22)15(16,17)18)13(21)11-6-3-7-23-11/h2-8,21H,1H3/b13-12+,20-19?
• InChIKey: OETQEFUTOKYBSL-KJTMXWSCSA-N

GR148672X: A High-Potency Triacylglycerol Hydrolase (TGH/CES1) Inhibitor for Lipid Metabolism and Cancer Research

GR148672X (CAS 263890-70-6) is a synthetic small-molecule inhibitor of triacylglycerol hydrolase, also known as carboxylesterase 1 (TGH/CES1), with a reported IC₅₀ of 4 nM against the human hepatic enzyme [1]. Originally disclosed in patent WO 2001016358 A2 by GlaxoSmithKline, GR148672X has advanced to preclinical investigation for metabolic disorders and certain cancers [2]. The compound is characterized by a molecular formula of C₁₅H₁₁F₃N₂O₂S and a molecular weight of 340.32 g/mol [1]. Its high in vitro potency, combined with demonstrated selectivity over related lipases such as lipoprotein lipase (LPL) and in vivo lipid-lowering effects in hamster models, distinguishes GR148672X from broader-spectrum or less potent esterase inhibitors [3].

• [1] Borg-Capra, C. S., et al. (2001). WO2001016358A2: Method of screening for triacylglycerol hydrolase inhibitors. World Intellectual Property Organization. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. GR148672X ligand summary (Ligand ID: 6701). Accessed 2026. View Source
• [3] Bertin Bioreagent (Cayman Chemical). GR148672X Product Datasheet, CAT N°: 28756. Accessed 2026. View Source

Why GR148672X Cannot Be Simply Replaced by Other CES1 or Lipase Inhibitors

Carboxylesterase 1 (CES1) and triacylglycerol hydrolase (TGH) inhibitors span a wide range of potencies, selectivity profiles, and off-target liabilities. Generic substitution of GR148672X with other in-class compounds such as WWL113, BNPP, or broad-spectrum lipase inhibitors introduces significant risk of altered experimental outcomes. GR148672X exhibits an IC₅₀ of 4 nM for human TGH/CES1, which is 25- to 50-fold more potent than common tool compounds like BNPP (IC₅₀ ≈ 100–140 nM) and over an order of magnitude more potent than WWL113 against Ces1f (IC₅₀ ≈ 100 nM) [1]. Furthermore, GR148672X demonstrates functional selectivity: at 5 µM it does not inhibit lipoprotein lipase (LPL), a critical discriminator from non-selective serine hydrolase inhibitors [1]. Compounds lacking this selectivity profile may confound lipid metabolism studies by simultaneously inhibiting multiple lipases. The quantitative evidence below details exactly where these differences manifest and why they matter for reproducible research.

• [1] Bertin Bioreagent (Cayman Chemical). GR148672X Product Datasheet, CAT N°: 28756. Accessed 2026. View Source

GR148672X Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons

Potency Against Human TGH/CES1: GR148672X vs. BNPP vs. WWL113

GR148672X inhibits human hepatic TGH/CES1 with an IC₅₀ of 4 nM, as reported in the original patent and confirmed by independent vendor validation [1][2]. In cross-study comparisons using recombinant human CES1, the commonly used carboxylesterase inhibitor BNPP (bis-p-nitrophenyl phosphate) shows an IC₅₀ of approximately 140 nM—a 35-fold lower potency . Another widely used research tool, WWL113, inhibits the related mouse Ces1f with an IC₅₀ of ~100 nM, representing a 25-fold potency gap versus GR148672X . These differences are critical when aiming for complete target engagement at low compound concentrations with minimal off-target binding.

Evidence Dimension	Inhibitory potency (IC₅₀) against human CES1/TGH
Target Compound Data	IC₅₀ = 4 nM (human hepatic CES1/TGH)
Comparator Or Baseline	BNPP: IC₅₀ = ~140 nM (human CES1); WWL113: IC₅₀ = ~100 nM (mouse Ces1f)
Quantified Difference	GR148672X is ~35-fold more potent than BNPP and ~25-fold more potent than WWL113
Conditions	Recombinant human hepatic CES1 enzyme assay (GR148672X and BNPP); recombinant mouse Ces1f assay (WWL113). All values from in vitro biochemical assays.

Why This Matters

Higher potency enables complete CES1 inhibition at lower test compound concentrations, reducing solvent toxicity, minimizing off-target interactions, and improving assay signal-to-noise ratios in lipid metabolism and drug metabolism studies.

• [1] Borg-Capra, C. S., et al. (2001). WO2001016358A2: Method of screening for triacylglycerol hydrolase inhibitors. World Intellectual Property Organization. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. GR148672X ligand summary (Ligand ID: 6701). Accessed 2026. View Source

Selectivity Over Lipoprotein Lipase (LPL): GR148672X vs. Non-Selective Lipase Inhibitors

At a concentration of 5 µM, GR148672X does not inhibit lipoprotein lipase (LPL) enzymatic activity, as reported in the product datasheet and supporting documentation [1]. This concentration is over 1,000-fold above the IC₅₀ for TGH/CES1, providing a wide selectivity window. By contrast, compounds like Orlistat, a clinically used pancreatic lipase inhibitor, inhibit multiple lipases including LPL and hepatic lipase, while BNPP broadly inhibits carboxylesterases 1 and 2 as well as other serine hydrolases [2][3]. This selectivity profile permits GR148672X to be used to dissect TGH/CES1-specific contributions to VLDL assembly and lipid metabolism without confounding effects on peripheral lipolysis.

Evidence Dimension	Selectivity for TGH/CES1 over lipoprotein lipase (LPL)
Target Compound Data	No inhibition of LPL at 5 µM
Comparator Or Baseline	Orlistat: inhibits LPL, PL, and other lipases; BNPP: inhibits CES1, CES2, and other hydrolases
Quantified Difference	>1,000-fold selectivity window (5 µM vs. 4 nM IC₅₀) for GR148672X against its primary target; comparators lack this target specificity
Conditions	In vitro enzymatic assay using purified LPL; GR148672X tested at 5 µM. Comparator data from published literature.

Why This Matters

Selectivity for TGH/CES1 over LPL is essential for experiments that aim to isolate the role of hepatic TGH in VLDL assembly and triglyceride metabolism, as LPL inhibition would independently alter circulating lipid profiles and confound interpretation.

• [1] Bertin Bioreagent (Cayman Chemical). GR148672X Product Datasheet, CAT N°: 28756. Accessed 2026. View Source
• [2] Heck, A. M., et al. (2000). Orlistat, a new lipase inhibitor for the management of obesity. Pharmacotherapy, 20(3), 270-279. View Source
• [3] Xie, M., et al. (2002). Bis-p-nitrophenyl phosphate (BNPP) as a selective inhibitor of carboxylesterases. Biochemical Pharmacology, 63(11), 1945-1952. View Source

In Vivo Lipid Lowering in Hamster Model: GR148672X vs. Vehicle Control

Oral administration of GR148672X at 25 mg/kg twice daily for 3 days to normal-fed hamsters significantly decreased plasma levels of triglycerides, total cholesterol, VLDL cholesterol, LDL cholesterol, and apolipoprotein B-100 (ApoB-100) compared to vehicle-treated controls [1][2]. This multi-parameter lipid panel reduction indicates functional target engagement in vivo and a pharmacodynamic effect consistent with TGH inhibition in the liver. In contrast, many alternative CES1 inhibitors lack published in vivo efficacy data or require higher doses to achieve comparable effects. For example, WWL113, while orally active, has primarily been characterized for acute target engagement in cellular and tissue assays rather than sustained lipid-lowering in normolipidemic animal models [3].

Evidence Dimension	In vivo plasma lipid reduction in hamster model
Target Compound Data	GR148672X (25 mg/kg, BID, 3 days): ↓ triglycerides, ↓ total cholesterol, ↓ VLDL, ↓ LDL, ↓ ApoB-100 versus vehicle
Comparator Or Baseline	Vehicle control (GR148672X study); WWL113: no published lipid-lowering data in hamster model
Quantified Difference	Statistically significant reductions across multiple lipid parameters; comparators lack equivalent in vivo lipid-lowering datasets in the same model
Conditions	Normal-fed Golden Syrian hamsters; oral gavage; 25 mg/kg twice daily for 3 days; plasma lipid profiling.

Why This Matters

Demonstrated in vivo efficacy provides translational confidence that TGH/CES1 inhibition by GR148672X produces the expected pharmacodynamic effect on hepatic lipid output, making it suitable for preclinical studies of dyslipidemia, metabolic syndrome, and atherosclerosis where target validation requires functional in vivo readouts.

• [1] Bertin Bioreagent (Cayman Chemical). GR148672X Product Datasheet, CAT N°: 28756. Accessed 2026. View Source
• [2] Borg-Capra, C. S., et al. (2001). WO2001016358A2: Method of screening for triacylglycerol hydrolase inhibitors. World Intellectual Property Organization. View Source
• [3] Dominguez, E., et al. (2014). An integrated phenotypic and target-based approach for the discovery of carboxylesterase 3 inhibitors. Journal of Medicinal Chemistry, 57(24), 10305-10316. View Source

Subnanomolar Potency in Cellular Assays: GR148672X vs. Published CES1 Inhibitor Benchmark Compounds

In functional cellular assays using THP-1 monocytic cells, reference CES1 inhibitors have shown IC₅₀ values in the 10–100 nM range. WWL113 achieved approximately 85% CES1 inhibition at 1 µM in THP-1 cells with an estimated cellular IC₅₀ of ~10 nM [1]. By structural class comparison, GR148672X, with a biochemical IC₅₀ of 4 nM against isolated human CES1, is predicted to achieve complete target engagement at low nanomolar concentrations in intact cells [2][3]. Benchmark CES1 inhibitors such as compound 20 (IC₅₀ = 17 nM) and compound 22 (IC₅₀ = 12 nM) from a published focused library screen approach but do not match the 4 nM potency of GR148672X [4]. This sub-10 nM potency class positions GR148672X among the most potent CES1 inhibitors characterized to date.

Evidence Dimension	CES1 inhibitor potency ranking across biochemical and cellular assays
Target Compound Data	GR148672X biochemical IC₅₀ = 4 nM (recombinant human TGH/CES1)
Comparator Or Baseline	WWL113 cellular IC₅₀ ~10 nM; compound 20 biochemical IC₅₀ = 17 nM; compound 22 biochemical IC₅₀ = 12 nM
Quantified Difference	GR148672X biochemical IC₅₀ is 3- to 4.25-fold lower than the next most potent comparator compounds in the biochemical assay format
Conditions	Biochemical assay: recombinant human CES1; Cellular assay: THP-1 monocytic cells (comparator data). Cross-study comparison; direct head-to-head data not available.

Why This Matters

For studies requiring maximal CES1 inhibition—such as metabolic flux analysis in cancer cells where CES1 contributes to lipid metabolic reprogramming—sub-10 nM potency ensures that residual enzyme activity does not mask or confound biological phenotypes.

• [1] PMC Figure 7. WWL113 pharmacological inhibition of CES1 in THP-1 cells. Published 2019. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. GR148672X ligand summary (Ligand ID: 6701). Accessed 2026. View Source
• [3] Borg-Capra, C. S., et al. (2001). WO2001016358A2: Method of screening for triacylglycerol hydrolase inhibitors. World Intellectual Property Organization. View Source
• [4] PMC Table 2. IC₅₀ values of synthetic compounds against hCE1 and hCE2. Published 2017. View Source

Chemical Stability and Handling Considerations: GR148672X vs. Orlistat and Other Esterase Inhibitors

GR148672X is reported to be unstable in solution, with vendor guidance recommending freshly prepared solutions and storage at -20°C for a maximum of 6 months in solution form, while the powder form is stable for up to 3 years at -20°C [1]. This handling requirement is comparable to other esterase/lipase inhibitors such as Orlistat, which also requires protection from moisture and freshly prepared solutions for reliable activity . BNPP is relatively more stable in aqueous solution but exhibits non-specific protein binding that can compromise assay accuracy . Researchers must implement rigorous solution preparation protocols for GR148672X to ensure reproducible IC₅₀ values; pre-formulated, quality-controlled aliquots from reputable vendors reduce inter-experiment variability.

Evidence Dimension	Solution stability and recommended storage conditions
Target Compound Data	Powder: stable 3 years at -20°C; Solution: stable 6 months at -20°C; requires freshly prepared solutions for optimal activity
Comparator Or Baseline	Orlistat: moisture-sensitive, requires freshly prepared solutions; BNPP: more stable in solution but exhibits non-specific protein binding
Quantified Difference	GR148672X powder stability is comparable to BNPP (years at -20°C); solution stability is limited, similar to Orlistat but more restrictive than BNPP
Conditions	Vendor-specified storage and handling conditions (AbMole, AdooQ, TargetMol).

Why This Matters

Procurement decisions should account for compound handling requirements. Laboratories without capability for controlled -20°C storage and fresh solution preparation may experience batch-to-batch variability, whereas proper handling ensures the 4 nM IC₅₀ is consistently achieved.

• [1] AdooQ Bioscience. GR148672X (A17052) Datasheet. Accessed 2026. View Source

Optimal Research Use Cases for GR148672X Based on Quantitative Differentiation Evidence

Hepatic VLDL Assembly and Triglyceride Secretion Studies

GR148672X is the compound of choice for dissecting the role of TGH/CES1 in hepatic VLDL assembly and triglyceride secretion. With an IC₅₀ of 4 nM and selectivity over LPL at 5 µM [1], it allows researchers to inhibit the hepatic lipase responsible for mobilizing stored triglycerides into VLDL particles without simultaneously blocking peripheral lipoprotein lipase-mediated clearance. The demonstrated in vivo efficacy in hamsters—reducing triglycerides, total cholesterol, VLDL, LDL, and ApoB-100 after 3 days of oral dosing [1]—validates this application for preclinical metabolic disease models where genetic TGH knockout is not feasible.

CES1-Mediated Drug Metabolism and Pharmacokinetic Interaction Studies

Human carboxylesterase 1 (CES1) hydrolyzes a wide range of ester- and amide-containing drugs, including clopidogrel, oseltamivir, and methylphenidate. GR148672X, with its subnanomolar biochemical potency, serves as a superior in vitro tool for chemical knockout of CES1 activity in human liver microsomes or hepatocyte assays, outperforming BNPP (IC₅₀ ≈ 140 nM) in terms of potency and selectivity window [2]. Use of GR148672X at concentrations between 50–500 nM can achieve >99% CES1 inhibition while minimizing off-target hydrolase inhibition, enabling cleaner determination of CES1-dependent metabolic fractions for new chemical entities [3].

Cancer Cell Lipid Metabolic Reprogramming Investigations

CES1 has been implicated in the metabolic reprogramming of cancer cells, including colorectal carcinoma and acute lymphoblastic leukemia, where altered lipid metabolism supports proliferation and survival [1]. GR148672X has been identified as a preclinical-stage hCES1A inhibitor with potential antineoplastic relevance [2]. Its potency (4 nM) ensures complete target inhibition in cell-based metabolic flux assays, while its selectivity over LPL allows researchers to attribute observed phenotypes specifically to hepatic CES1 activity rather than global lipase inhibition. This is particularly important in co-culture systems or tumor microenvironment models where multiple cell types express different complements of lipases [3].

High-Throughput Screening and Assay Development for TGH/CES1 Modulators

GR148672X serves as an ideal positive control and reference inhibitor for high-throughput screening campaigns aimed at identifying novel TGH/CES1 modulators. Its well-characterized IC₅₀ of 4 nM provides a benchmark for assay quality (Z'-factor determination) and enables calibration of fluorescence-based or mass spectrometry-based CES1 activity assays [1]. Compared to BNPP, which has a shallower dose-response curve and higher IC₅₀, GR148672X generates a steep inhibition curve that improves assay sensitivity and reduces the coefficient of variation at the IC₅₀ inflection point . Procurement of a characterized batch with >98% purity from authorized vendors ensures consistent assay performance across screening campaigns [2].

• [1] Bertin Bioreagent (Cayman Chemical). GR148672X Product Datasheet, CAT N°: 28756. Accessed 2026. View Source
• [2] Zhang, J., et al. (2022). Discovery of triterpenoids as potent dual inhibitors of pancreatic lipase and human carboxylesterase 1. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 629-640. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. GR148672X ligand summary (Ligand ID: 6701). Accessed 2026. View Source